Cas no 1177356-79-4 (2-Propylazepane oxalate)
2-Propylazepane oxalate is a cyclic amine derivative with a seven-membered azepane ring, functionalized with a propyl group at the 2-position and paired with oxalic acid as a counterion. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility and potential as a building block for pharmacologically active molecules. The oxalate salt form enhances solubility and stability, facilitating handling and storage. Its rigid yet flexible ring system allows for diverse applications in ligand design and catalysis. The propyl substituent may influence lipophilicity and steric interactions, making it valuable for structure-activity relationship studies. Suitable for controlled environments due to its sensitivity.
2-Propylazepane oxalate structure
Product Name:2-Propylazepane oxalate
CAS No:1177356-79-4
MF:C11H21NO4
MW:231.28874373436
CID:5044205
Update Time:2025-10-29
2-Propylazepane oxalate Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPYLAZEPANE OXALATE
- oxalic acid;2-propylazepane
- 2-Propylazepane (C2H2O4)
- KM4255
- 2-Propylazepane oxalate
-
- Inchi: 1S/C9H19N.C2H2O4/c1-2-6-9-7-4-3-5-8-10-9;3-1(4)2(5)6/h9-10H,2-8H2,1H3;(H,3,4)(H,5,6)
- InChI Key: PEKHAWNBOZXSCL-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.N1CCCCCC1CCC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 152
- Topological Polar Surface Area: 86.6
2-Propylazepane oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839465-50mg |
2-Propylazepane Oxalate |
1177356-79-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P839465-100mg |
2-Propylazepane Oxalate |
1177356-79-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P839465-500mg |
2-Propylazepane Oxalate |
1177356-79-4 | 500mg |
$ 320.00 | 2022-06-03 |
2-Propylazepane oxalate Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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